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Compound of Interest

Compound Name: 3-Butoxypropionitrile

CAS No.: 6959-71-3

Cat. No.: B1265712

Get Quote

This guide provides a comprehensive technical overview of 3-Butoxypropionitrile, a niche

chemical compound with potential applications in specialized organic synthesis. Given its

status as a less common derivative in the alkoxypropionitrile family, this document synthesizes

established chemical principles and extrapolates data from closely related analogues to offer a

robust working knowledge for researchers, chemists, and drug development professionals.

Introduction: Understanding the
Alkoxypropionitriles
Alkoxypropionitriles are a class of organic compounds characterized by an ether linkage and a

nitrile functional group. Their general structure, R-O-CH₂CH₂-C≡N, imparts a unique

combination of polarity, hydrogen bond accepting capability, and reactivity. While the methoxy

and ethoxy derivatives are well-documented, 3-Butoxypropionitrile represents a higher

aliphatic homologue, offering altered solubility and thermal properties that may be

advantageous in specific synthetic contexts. This guide will focus on the practical aspects of its

synthesis, predicted physicochemical properties, and essential safety protocols.
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Molecular Structure and Identification
The core structure of 3-Butoxypropionitrile consists of a butyl ether group attached to a

propionitrile backbone.

Molecular Formula: C₇H₁₃NO

Molecular Weight: 127.18 g/mol

Synonyms: 3-Butoxypropanenitrile, n-Butyl-2-cyanoethyl ether

CAS Number: While a specific CAS number for 3-Butoxypropionitrile is not widely cited in

major chemical databases, related compounds like 3-Methoxypropionitrile (110-67-8) and 3-

Ethoxypropionitrile (2141-62-0) are well-documented[1][2].

Figure 1: Chemical Structure of 3-Butoxypropionitrile.

Synthesis via Cyanoethylation
The most direct and established method for preparing 3-alkoxypropionitriles is through the

cyanoethylation of the corresponding alcohol. This reaction is a classic example of a Michael

addition, where a nucleophile—in this case, the butoxide anion—adds to the β-carbon of an

α,β-unsaturated compound, acrylonitrile[3].

Reaction Mechanism and Rationale
The cyanoethylation of n-butanol is typically catalyzed by a base, which deprotonates the

alcohol to form the more nucleophilic butoxide anion. The nitrile group of acrylonitrile is a strong

electron-withdrawing group, which polarizes the carbon-carbon double bond, making the β-

carbon electrophilic and susceptible to nucleophilic attack[4]. The reaction is generally

exothermic and proceeds readily[5].

The mechanism involves three key steps:

Deprotonation: A basic catalyst (e.g., sodium hydroxide) removes a proton from n-butanol to

form the sodium butoxide nucleophile.
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Nucleophilic Attack: The butoxide anion attacks the electrophilic β-carbon of acrylonitrile,

breaking the π-bond.

Protonation: The resulting carbanion is protonated by a proton source (in this case, another

molecule of n-butanol or trace water) to yield the final 3-Butoxypropionitrile product and

regenerate the butoxide catalyst.

Step 1: Catalyst Activation
Step 2: Nucleophilic Attack

Step 3: Product Formation

n-Butanol
(CH₃(CH₂)₃OH)

Butoxide Anion
(CH₃(CH₂)₃O⁻)

Deprotonation
Base (e.g., NaOH)

Acrylonitrile
(CH₂=CH-CN)

Michael Addition

Carbanion Intermediate

3-Butoxypropionitrile

Protonation from Solvent

Click to download full resolution via product page

Figure 2: Workflow for the Synthesis of 3-Butoxypropionitrile.

Experimental Protocol: Laboratory Scale Synthesis
This protocol is a self-validating system adapted from general procedures for the

cyanoethylation of alcohols[6]. The progress can be monitored by Thin Layer Chromatography

(TLC) or Gas Chromatography (GC) by observing the consumption of n-butanol.

Materials:

n-Butanol

Acrylonitrile

Sodium Hydroxide (or Potassium Hydroxide)

Inert solvent (e.g., Dioxane or Tetrahydrofuran, optional)

Glacial Acetic Acid (for neutralization)

Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)
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Standard laboratory glassware for reflux and distillation

Procedure:

Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and an addition funnel in a well-ventilated fume hood.

Catalyst Preparation: To the flask, add n-butanol. While stirring, add a catalytic amount of

sodium hydroxide (approx. 1-2% molar equivalent). The mixture may warm slightly as the

butoxide forms.

Addition of Acrylonitrile: Slowly add acrylonitrile dropwise via the addition funnel. The

reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

If necessary, use a water bath for cooling[5].

Reaction: After the addition is complete, heat the mixture to a gentle reflux (the temperature

will depend on the boiling points of the reactants, approximately 80-100°C) for 2-4 hours.

Monitor the reaction for the disappearance of starting material.

Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the basic

catalyst by adding glacial acetic acid dropwise until the mixture is neutral (test with pH

paper).

Workup: If a solvent was used, remove it under reduced pressure. The crude product can be

washed with water to remove salts and any remaining n-butanol. Separate the organic layer.

Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and

purify the liquid by vacuum distillation to obtain pure 3-Butoxypropionitrile.

Physicochemical Properties
As specific experimental data for 3-Butoxypropionitrile is scarce, the following properties are

estimated based on trends observed in its lower homologues, 3-methoxypropionitrile and 3-

ethoxypropionitrile, and related structures.
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Property Estimated Value Rationale / Comparison

Boiling Point ~185-195 °C

Higher than 3-

methoxypropionitrile (164-

165°C) and 3-

ethoxypropionitrile due to

increased molecular weight

and van der Waals forces[7].

Density ~0.91 g/mL at 20°C

Slightly lower than 3-

methoxypropionitrile (0.94

g/cm³) due to the larger, less

dense butyl group relative to

the methyl group[7].

Solubility in Water Sparingly soluble

Solubility is expected to be

significantly lower than 3-

methoxypropionitrile (540 g/L)

due to the increased

hydrophobic character of the

butyl chain.

Appearance Colorless liquid
Consistent with other short-

chain alkoxypropionitriles[8].

Refractive Index ~1.41

Expected to be slightly higher

than 3-methoxypropionitrile

(n20/D 1.403)[8].

Spectroscopic Characterization (Predicted)
The identity and purity of synthesized 3-Butoxypropionitrile can be confirmed using standard

spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the butyl

group (a triplet around 0.9 ppm for the terminal CH₃, and multiplets between 1.3-1.6 ppm

and a triplet around 3.5 ppm for the three CH₂ groups) and the propionitrile moiety (two

triplets, one around 3.6 ppm for the -O-CH₂- group and one around 2.6 ppm for the -CH₂-CN

group). The integration of these signals should correspond to a 3:2:2:2:2:2 proton ratio.
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¹³C NMR: The carbon NMR spectrum will show seven distinct signals. The nitrile carbon will

appear downfield (around 118-120 ppm). The carbons of the butyl group and the two ethyl

carbons of the propionitrile moiety will appear in the aliphatic region (approximately 13-70

ppm).

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a sharp, strong

absorption band around 2245 cm⁻¹, which is indicative of the C≡N (nitrile) stretch[9]. It will

also show strong C-H stretching bands just below 3000 cm⁻¹ and a characteristic C-O-C

(ether) stretching band in the region of 1100-1150 cm⁻¹. The absence of a broad O-H stretch

around 3300 cm⁻¹ confirms the consumption of the starting n-butanol.

Applications and Field Insights
While not widely used commercially, 3-Butoxypropionitrile holds potential in several areas of

organic synthesis:

Specialty Solvent: Its higher boiling point and different solubility profile compared to its

methoxy and ethoxy counterparts could make it a useful solvent for specific reactions

requiring higher temperatures or different miscibility properties.

Synthetic Intermediate: The nitrile group can be hydrolyzed to a carboxylic acid (3-

butoxypropanoic acid), reduced to an amine (3-butoxypropylamine), or used in various

cycloaddition reactions. This makes it a versatile building block for introducing a butoxypropyl

moiety into more complex molecules, which could be of interest in the synthesis of novel

pharmaceutical or agrochemical candidates. The butoxy group can increase the lipophilicity

of a target molecule, potentially influencing its biological activity and pharmacokinetic

properties.

Safety, Handling, and Trustworthiness
As a Senior Application Scientist, ensuring safety and protocol integrity is paramount. Although

a specific Safety Data Sheet (SDS) for 3-Butoxypropionitrile is not readily available, the

hazards can be reliably inferred from related compounds like propionitrile, 3-

methoxypropionitrile, and 3-hydroxypropionitrile[5][10][11]. Nitriles as a class should be

handled with care due to their potential toxicity.

Hazard Assessment:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://m.chemicalbook.com/SpectrumEN_109-74-0_IR1.htm
https://www.benchchem.com/product/b1265712/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-butoxypropionitrile-synthesis-properties-and-handling
https://www.benchchem.com/product/b1265712/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-butoxypropionitrile-synthesis-properties-and-handling
https://www.fishersci.com/store/msds?partNumber=AC257441000&countryCode=US&language=en
https://www.airgas.com/msds/001223.pdf
https://www.fishersci.com/store/msds?partNumber=AC149390500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin. Organic nitriles

can release hydrogen cyanide upon decomposition (e.g., in a fire) or metabolism[11].

Irritation: Expected to cause skin and serious eye irritation[5].

Flammability: Likely a combustible liquid, with a flash point higher than its lower

homologues[5].

Self-Validating Handling Protocol:

Engineering Controls: All manipulations must be conducted in a certified chemical fume hood

to avoid inhalation of vapors. Eyewash stations and safety showers must be readily

accessible[5].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat is mandatory. For larger quantities, consider a

chemical-resistant apron.

Storage: Store in a cool, dry, well-ventilated area away from strong acids, strong bases, and

oxidizing agents[5]. Keep containers tightly closed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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